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Compound of Interest

Compound Name: Methylmethaqualone

Cat. No.: B104451

Application Notes and Protocols for
Methylmethaqualone

For Use by Researchers, Scientists, and Drug Development Professionals

Disclaimer: Methylmethaqualone (MMQ) is a controlled substance analog in many
jurisdictions and is intended for research and forensic applications only.[1] All handling, storage,
and disposal must be in strict accordance with local, state, and federal regulations. These
guidelines are intended to supplement, not replace, institutional safety protocols and regulatory
requirements.

Introduction

Methylmethaqualone (MMQ) is a quinazolinone and an analog of methaqualone, exhibiting
sedative and hypnotic properties.[2] It acts as an agonist at the -subtype of the GABA-A
receptor.[2][3] Animal studies and anecdotal reports from human users suggest that MMQ may
have a pro-convulsive effect at doses slightly above the effective sedative dose, making it
particularly hazardous if handled improperly or taken in excessive doses.[2] These application
notes provide essential guidelines for the safe handling, storage, and disposal of MMQ in a
laboratory setting.

Compound Data and Properties
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A summary of the key chemical and physical properties of Methylmethaqualone is provided

below.

Property

Value

Reference

Chemical Name

3-(2,4-dimethylphenyl)-2-

methyl-4(3H)-quinazolinone

[1]14]

Synonyms

4-methyl Methaqualone, MMQ

[1]14]

Molecular Formula

C17H16N20

[2]5](6]

Molar Mass 264.328 g/mol [2][5]
CAS Number 1915-80-6 [1][4][6]
Appearance Crystalline solid [5]
Solubility DMF: 20 mg/ml, DMSO: 20 (115]

mg/ml, Ethanol: 20 mg/mi

Storage Temperature

-20°C

[1]

> 5 years (when stored at

Stabilit 1

y 20°C) [1]
Oral LD50 (mouse) 360 mg/kg [4]
Intraperitoneal LD50 (mouse) 320 mg/kg [4]

Safety and Handling

Due to its potent pharmacological activity and potential for neurotoxicity, Methylmethaqualone

must be handled with extreme caution.[1] The parent compound, methaqualone, is classified as

toxic if swallowed.[7]

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory when handling MMQ. This includes, but is not

limited to:

» Gloves: Nitrile gloves should be worn at all times.
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e Lab Coat: A clean, buttoned lab coat is required.
o Eye Protection: Safety glasses with side shields or goggles are essential.

» Respiratory Protection: Use only in a certified chemical fume hood to avoid inhalation.

Engineering Controls

e Fume Hood: All work involving solid MMQ or solutions should be performed in a properly
functioning chemical fume hood to minimize inhalation exposure.

o Ventilation: Laboratory spaces where MMQ is stored or handled must be well-ventilated, with
negative pressure relative to adjoining areas.[8]

Emergency Procedures

o Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing.[9]

o Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding
eyelids open. Seek immediate medical attention.[9]

« Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[10]

¢ Ingestion: If swallowed, immediately call a poison center or doctor.[7][9] Do not induce
vomiting.

Storage Protocols

Proper storage is critical to maintain the integrity of the compound and ensure laboratory safety
and regulatory compliance.

o Temperature: Methylmethaqualone should be stored at -20°C for long-term stability.[1]

e Security: As a controlled substance analog, MMQ must be stored in a securely locked
cabinet or safe with access limited to authorized personnel only.[9][11] This aligns with the
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closed system of distribution mandated by the Controlled Substances Act (CSA) for all
scheduled substances.[12]

 Inventory: Meticulous records of the receipt, use, and disposal of MMQ must be maintained.
[11] All transactions should be documented to ensure accurate inventory control.

o Labeling: All containers must be clearly labeled with the compound name, concentration,
date received, and appropriate hazard warnings.
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Receiving & Logging
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Diagram 1: Workflow for receiving and secure storage of Methylmethaqualone.
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Experimental Protocols
Preparation of Stock Solutions

This protocol describes the preparation of a 10 mg/mL stock solution in DMSO.
Materials:

o Methylmethaqualone powder

o Dimethyl sulfoxide (DMSO), anhydrous

o Calibrated analytical balance

o Class A volumetric flask

» Vortex mixer and/or sonicator

» Appropriate PPE (gloves, lab coat, safety glasses)

Procedure:

Tare a sterile, amber glass vial on a calibrated analytical balance.

o Carefully weigh the desired amount of MMQ powder (e.g., 10 mg) into the vial inside a
chemical fume hood. Record the exact weight.

e Using a calibrated pipette, add the calculated volume of DMSO to the vial to achieve the
target concentration (e.g., 1 mL for a 10 mg/mL solution).

e Securely cap the vial.

» Vortex the solution until the solid is completely dissolved. A brief sonication may be used to
aid dissolution if necessary.

o Label the vial clearly with the compound name, concentration, solvent, date, and preparer's
initials.

e Store the stock solution at -20°C.
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Protocol for Purity Assessment by LC-MS/MS

This protocol provides a general method for the analysis of Methylmethaqualone, adapted
from methodologies for related compounds.[13]

Instrumentation:

» Ultra-High-Performance Liquid Chromatography (UHPLC) system
o Triple Quadrupole Tandem Mass Spectrometer (QqQ-MS/MS)
Procedure:

e Sample Preparation:

o Prepare a working solution of MMQ by diluting the stock solution in an appropriate solvent
(e.g., methanol or acetonitrile) to a final concentration within the instrument's linear range
(e.g., 0.1-100 ng/mL).

o Chromatographic Conditions (Example):
o Column: C18 reverse-phase column (e.g., 1.7 pm particle size, 2.1 x 50 mm).
o Mobile Phase A: Water with 0.1% formic acid.
o Mobile Phase B: Acetonitrile with 0.1% formic acid.
o Gradient: A suitable gradient to ensure separation from potential impurities.
o Flow Rate: 0.3-0.5 mL/min.
o Column Temperature: 40°C.
e Mass Spectrometry Conditions (Example):
o lonization Mode: Electrospray lonization (ESI), positive.

o Analysis Mode: Multiple Reaction Monitoring (MRM).
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o MRM Transitions: Specific precursor-to-product ion transitions for MMQ should be
determined by infusing a standard solution.

o Data Analysis:
o Integrate the peak corresponding to MMQ.

o Calculate the purity by comparing the peak area of the main compound to the total area of
all detected peaks.

Waste Disposal

Disposal of Methylmethaqualone and any contaminated materials must be handled as
hazardous and controlled substance waste, adhering strictly to institutional and DEA
regulations.

Disposal Protocol

The DEA requires that controlled substances be rendered "non-retrievable" upon disposal.[14]
Incineration is a common method that meets this standard.[14]

e Segregation: All waste contaminated with MMQ (e.g., unused compound, contaminated
vials, pipette tips, gloves) must be segregated from general lab waste.

» Containment: Collect all MMQ waste in a designated, clearly labeled, leak-proof, and
puncture-resistant hazardous waste container.

o Documentation: Maintain a disposal log for all MMQ waste, noting the date, quantity, and
form of the substance being discarded.

e Transfer to EH&S: The sealed waste container must be transferred to the institution's
Environmental Health & Safety (EH&S) department for final disposal.

e Reverse Distributor: EH&S will typically arrange for disposal through a DEA-registered
reverse distributor, who will document the destruction of the controlled substance.[14]
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Diagram 2: Workflow for the compliant disposal of Methylmethaqualone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. caymanchem.com [caymanchem.com]

. Methylmethaqualone - Wikipedia [en.wikipedia.org]

. theclinivex.com [theclinivex.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

. grokipedia.com [grokipedia.com]

. Buy Methylmethaqualone (EVT-1196554) | 1915-80-6 [evitachem.com]
. cdn.caymanchem.com [cdn.caymanchem.com]

. fda.gov [fda.gov]

°
(o] (0] ~ (o)) ()] EEN w N =

. sigmaaldrich.com [sigmaaldrich.com]
e 10. dhpsupply.com [dhpsupply.com]

e 11. HRPP Manual Section 12-2 | Human Research Protection Program | Michigan State
University [hrpp.msu.edu]

e 12. Controlled Substances Act - Wikipedia [en.wikipedia.org]

e 13. From historical drugs to present perils: UHPLC-QgqQ-MS/MS determination of
methaqualone and its designer analogs (NPS) with comprehensive fragmentation pathways
study (QTOF) - PubMed [pubmed.ncbi.nlm.nih.gov]

e 14. Controlled Substance Disposal: Ensuring Safe Pharmaceutical Waste Management |
Stericycle [stericycle.com]

 To cite this document: BenchChem. [Handling and storage guidelines for
Methylmethaqualone in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104451#handling-and-storage-guidelines-for-
methylmethaqualone-in-the-lab]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b104451?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/21839/methylmethaqualone
https://en.wikipedia.org/wiki/Methylmethaqualone
https://theclinivex.com/methylmethaqualone.html
https://cdn.caymanchem.com/cdn/msds/21839m.pdf
https://grokipedia.com/page/Methylmethaqualone
https://www.evitachem.com/product/evt-1196554
https://cdn.caymanchem.com/cdn/msds/9000636m.pdf
https://www.fda.gov/media/73912/download
https://www.sigmaaldrich.com/SG/de/sds/sial/m3637?userType=undefined
https://www.dhpsupply.com/msds/120-A1003.pdf
https://hrpp.msu.edu/help/manual/12-2.html
https://hrpp.msu.edu/help/manual/12-2.html
https://en.wikipedia.org/wiki/Controlled_Substances_Act
https://pubmed.ncbi.nlm.nih.gov/39508427/
https://pubmed.ncbi.nlm.nih.gov/39508427/
https://pubmed.ncbi.nlm.nih.gov/39508427/
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://www.benchchem.com/product/b104451#handling-and-storage-guidelines-for-methylmethaqualone-in-the-lab
https://www.benchchem.com/product/b104451#handling-and-storage-guidelines-for-methylmethaqualone-in-the-lab
https://www.benchchem.com/product/b104451#handling-and-storage-guidelines-for-methylmethaqualone-in-the-lab
https://www.benchchem.com/product/b104451#handling-and-storage-guidelines-for-methylmethaqualone-in-the-lab
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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